![molecular formula C15H10N2O4 B2843250 3-(2H-1,3-benzodioxol-5-yl)-1H-indazole-7-carboxylic acid CAS No. 1181315-04-7](/img/structure/B2843250.png)
3-(2H-1,3-benzodioxol-5-yl)-1H-indazole-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of indazole and benzodioxole . Indazoles are a class of organic compounds that contain a phenyl group fused to a pyrazole ring . Benzodioxoles, on the other hand, are organic compounds that contain a benzene ring fused to a dioxole ring .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized via palladium-catalyzed C-N cross-coupling . This method involves the reaction of a halogenated benzodioxole with an indazole in the presence of a palladium catalyst .Scientific Research Applications
Ruthenium-Catalyzed Synthesis for Triazole-Based Scaffolds
Research by Ferrini et al. (2015) developed a ruthenium-catalyzed cycloaddition protocol for preparing triazole-containing compounds, demonstrating the versatility of triazole scaffolds in synthesizing biologically active molecules, including HSP90 inhibitors (Ferrini et al., 2015).
Antispermatogenic Agents
A study by Corsi and Palazzo (1976) described the synthesis of halogenated indazole carboxylic acids with potent antispermatogenic activity, showcasing the therapeutic potential of indazole derivatives in fertility regulation (Corsi & Palazzo, 1976).
Structural Characterization of Indazoles
Teixeira et al. (2006) focused on the synthesis and structural characterization of indazole derivatives, providing a foundation for understanding the chemical and physical properties of indazole-based compounds (Teixeira et al., 2006).
Antifungal Agents from Triazole Carboxylic Acids
Nikalje et al. (2015) synthesized triazole carboxylic acid derivatives exhibiting potent antifungal activities, highlighting the potential of indazole and triazole conjugates in developing new antifungal therapies (Nikalje et al., 2015).
Anticancer Activity of β-Carboline Derivatives
Chen et al. (2015) designed β-carboline derivatives that inhibited cancer cell growth, indicating the applicability of indazole-related structures in cancer treatment (Chen et al., 2015).
N-Heterocyclic Carbenes of Indazole
Research by Schmidt et al. (2006) explored the synthesis of indazolium-3-carboxylates, leading to N-heterocyclic carbenes of indazole, which could serve as intermediates for further chemical transformations (Schmidt et al., 2006).
Future Directions
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-1H-indazole-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O4/c18-15(19)10-3-1-2-9-13(16-17-14(9)10)8-4-5-11-12(6-8)21-7-20-11/h1-6H,7H2,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UENLBKURVSRMOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NNC4=C3C=CC=C4C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2H-1,3-benzodioxol-5-yl)-1H-indazole-7-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.